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Compound of Interest

neodymium(3+),;0xalate;decahydra
Compound Name:
te

Cat. No.: B1143515

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed guide to the calculation of the molecular weight of
Neodymium(lIl) oxalate decahydrate, with the chemical formula Nd2(C204)3:10H20. The
molecular weight is a fundamental property required for accurate stoichiometric calculations in
experimental research, chemical synthesis, and formulation development. This guide outlines
the methodology, presents the necessary atomic weight data, and provides a final calculated
value.

Methodology for Molecular Weight Calculation

The molecular weight of a compound is determined by summing the atomic weights of all
constituent atoms in its chemical formula. The calculation process involves these steps:

« ldentify the chemical formula: The formula for Neodymium(lll) oxalate decahydrate is
Nd2(C204)3-10H20.

o Determine the count of each element: Enumerate the total number of atoms for each
element (Neodymium, Carbon, Oxygen, Hydrogen) within the formula.
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o Obtain standard atomic weights: Use the standard atomic weights for each element as
provided by the International Union of Pure and Applied Chemistry (IUPAC).

» Calculate the total mass: For each element, multiply its atom count by its atomic weight. The
sum of these values yields the molecular weight of the compound, typically expressed in
grams per mole ( g/mol).

Data Presentation: Atomic and Molecular Weights

The calculation relies on the standard atomic weights of the constituent elements.[1][2][3][4][5]
[6] These values, along with the derived molecular weights for the components and the final
compound, are summarized below.

Table 1: Atomic Weight of Constituent Elements

Standard Atomic Weight (

Element Symbol gimol )
Neodymium Nd 144.242[1][3][7]I8]
Carbon C 12.011

Oxygen o) 15.999[2][6][9][10]
Hydrogen H 1.008[5][11]

Table 2: Molecular Weight Calculation for Nd2(C204)3:10H20
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Atomic
. Subtotal (
Component Formula Element Atom Count Weight ( Imol )
mo
g/mol ) L
Neodymium Nd2 Nd 2 144.242 288.484
Oxalate (C204)3 C 6 12.011 72.066
O 12 15.999 191.988
Water of
] 10H20 H 20 1.008 20.160
Hydration
0] 10 15.999 159.990

Nd2(C204)3-1
Total 732.688
OH20

Based on this calculation, the molecular weight of Neodymium(lll) oxalate decahydrate is
732.688 g/mol .

Visualization of Calculation Workflow

The logical flow of the molecular weight calculation can be visualized as a structured diagram.
This diagram illustrates the process from identifying the constituent elements to summing their
total mass contributions to arrive at the final molecular weight.
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Nd2(C204)3-10H20

Molecular Weight Calculation

1. Identify Elements & Counts
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2. Get Atpmic Weights (b/mol)
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(Summation | (2 * 144.242) + (6 * 12.011) + (22 * 15.999) + (20 * 1.008)}

{Total Molecular Weight | 732.688 g/mol}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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